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Compound of Interest

Compound Name:
3-(3,5-Dimethylphenyl)propanoic

acid

CAS No.: 42287-87-6

Cat. No.: B1289441

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist
This guide provides a comprehensive technical overview of 3-(3,5-Dimethylphenyl)propanoic
acid, a versatile molecule with potential applications in medicinal chemistry and materials

science. We will delve into its chemical identity, synthesis, physicochemical properties, and its

role as a building block in the development of more complex bioactive molecules. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in drug discovery and chemical synthesis.

Chemical Identity and Nomenclature
IUPAC Name: 3-(3,5-Dimethylphenyl)propanoic acid.[1][2]

Synonyms:

3,5-Dimethyl-hydrozimtsaeure
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Benzenepropanoic acid, 3,5-dimethyl-

CAS Number: 42287-87-6[1][2]

Molecular Formula: C₁₁H₁₄O₂[1]

Molecular Weight: 178.23 g/mol [1][2]

Chemical Structure:

C1=CC(=CC(=C1)C)CCC(=O)O

Click to download full resolution via product page

A 2D representation of 3-(3,5-Dimethylphenyl)propanoic acid.

Physicochemical Properties
A summary of the key physicochemical properties of 3-(3,5-Dimethylphenyl)propanoic acid is

provided in the table below. These properties are crucial for understanding the compound's

behavior in various experimental settings.

Property Value Source

Appearance Solid [2]

Boiling Point
305.6 °C at 760 mmHg

(Predicted)
[3]

Density 1.074 g/cm³ (Predicted) [3]

LogP 2.32060 (Predicted) [3]

Polar Surface Area 37.3 Å²

Storage

Inert atmosphere, room

temperature.[1] Sealed in dry,

Room Temperature.
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Synthesis and Characterization
While a specific, detailed experimental protocol for the synthesis of 3-(3,5-
Dimethylphenyl)propanoic acid is not readily available in the reviewed literature, a plausible

and commonly employed synthetic route would be the hydrogenation of the corresponding

cinnamic acid derivative, 3-(3,5-Dimethylphenyl)acrylic acid. This method is a standard

procedure for the reduction of an α,β-unsaturated carboxylic acid to its saturated analog.

Hypothetical Synthesis Workflow:

Starting Material

Knoevenagel Condensation

Hydrogenation

3,5-Dimethylbenzaldehyde

React with Malonic Acid
in Pyridine/Piperidine

3-(3,5-Dimethylphenyl)acrylic acid

H₂, Pd/C
in Ethanol or Ethyl Acetate

3-(3,5-Dimethylphenyl)propanoic acid

Click to download full resolution via product page

A plausible synthetic workflow for 3-(3,5-Dimethylphenyl)propanoic acid.
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Characterization:

For a researcher synthesizing or using this compound, rigorous characterization is essential.

While specific spectra for this exact compound are not publicly available, the expected

spectroscopic data would be as follows:

¹H NMR: The proton NMR spectrum would be expected to show characteristic signals for the

aromatic protons (a singlet for the proton at C2 and a singlet for the two equivalent protons

at C4 and C6), the two methyl groups on the benzene ring (a singlet), and the two methylene

groups of the propanoic acid chain (two triplets). The carboxylic acid proton would appear as

a broad singlet.

¹³C NMR: The carbon NMR spectrum would show distinct signals for the carboxyl carbon,

the two methylene carbons, the quaternary aromatic carbons, the methyl-substituted

aromatic carbons, and the unsubstituted aromatic carbons.

Infrared (IR) Spectroscopy: The IR spectrum would be characterized by a broad O-H

stretching band for the carboxylic acid, C-H stretching bands for the aromatic and aliphatic

protons, and a strong C=O stretching band for the carbonyl group.

Mass Spectrometry (MS): The mass spectrum would show the molecular ion peak (M+) and

characteristic fragmentation patterns.

Commercial suppliers may provide compound-specific analytical data, including NMR, HPLC,

and LC-MS, upon request.[1]

Role in Medicinal Chemistry and Drug Development
Arylpropionic acids are a well-established class of compounds in medicinal chemistry, with

many derivatives exhibiting anti-inflammatory, analgesic, and antipyretic properties. The most

famous example is ibuprofen. These activities are often mediated through the inhibition of

cyclooxygenase (COX) enzymes.

While the specific biological activity of 3-(3,5-Dimethylphenyl)propanoic acid has not been

extensively reported, its structural motif is present in more complex molecules that have been

investigated for various therapeutic targets. This suggests that 3-(3,5-
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Dimethylphenyl)propanoic acid can serve as a valuable scaffold or building block for the

synthesis of novel drug candidates.

Examples of its utility as a molecular scaffold:

EP3 Receptor Antagonists: A series of 3-(2-aminocarbonylphenyl)propanoic acid analogs

incorporating a (1R)-1-(3,5-dimethylphenyl)-3-methylbutylamine moiety have been

synthesized and evaluated as potent and selective EP3 receptor antagonists.[4] The 3,5-

dimethylphenyl group is a key structural feature in these compounds.

Phospholipase A2α (cPLA2α) Inhibitors: The 3,5-dimethylphenyl moiety is also found in

inhibitors of cytosolic phospholipase A2α, an enzyme involved in inflammatory processes.[5]

The 3,5-dimethyl substitution pattern on the phenyl ring can influence the physicochemical

properties of a molecule, such as its lipophilicity and metabolic stability, which are critical

parameters in drug design. The methyl groups can also provide steric hindrance that may affect

the binding of the molecule to its biological target.

Logical Relationship in Drug Discovery:

Core Scaffold

Chemical Derivatization

Bioactive Analogs

3-(3,5-Dimethylphenyl)propanoic acid

Amide coupling, Esterification,
Further functionalization

EP3 Receptor Antagonists cPLA2α Inhibitors

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1289441/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-3-5-dimethylphenyl-propanoic-acid
https://pubmed.ncbi.nlm.nih.gov/20385498/
https://pubmed.ncbi.nlm.nih.gov/25102418/
https://www.benchchem.com/product/b1289441/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-3-3-5-dimethylphenyl-propanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1289441?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The role of the core scaffold in generating diverse bioactive analogs.

Safety and Handling
Hazard Identification:

Skin Irritation: H315 - Causes skin irritation.

Eye Irritation: H319 - Causes serious eye irritation.

Recommended Precautions:

Wear protective gloves, protective clothing, and eye protection.

In case of contact with eyes, rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing.

Store in a well-ventilated place. Keep container tightly closed.

Use in a chemical fume hood to avoid inhalation of dust.

For detailed safety information, refer to the Material Safety Data Sheet (MSDS) provided by the

supplier.[3]

Conclusion
3-(3,5-Dimethylphenyl)propanoic acid is a valuable chemical entity with a clear identity and

established physicochemical properties. While direct biological activity data for this specific

compound is limited in the public domain, its structural features make it a promising starting

point for the synthesis of more complex and potentially bioactive molecules. Its role as a

building block in the development of EP3 receptor antagonists and cPLA2α inhibitors highlights

its potential in drug discovery programs. Researchers working with this compound should

adhere to appropriate safety protocols due to its irritant nature. This guide provides a

foundational understanding of 3-(3,5-Dimethylphenyl)propanoic acid to support its

application in innovative research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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